Cas no 1273666-60-6 (7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 1273666-60-6
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD18648286
• CID: 2162694
• PubChem ID: 60145025
• Update Time: 2025-05-19

7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• Y12743
• A921973
• 7-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one
• BS-14892
• 1273666-60-6
• 7-bromo-6-methoxy-3,4-dihydro-2H-naphthalen-1-one
• YAC66660
• SCHEMBL14052726
• AKOS037648619
• CS-0187256
• MFCD18648286
• DB-253610

• MDL： MFCD18648286
• Inchi： 1S/C11H11BrO2/c1-14-11-5-7-3-2-4-10(13)8(7)6-9(11)12/h5-6H,2-4H2,1H3
• InChI Key： KYUUBEHTLWUGRP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(CCC2)=O)OC

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one

Professional Introduction to Compound with CAS No. 1273666-60-6 and Product Name: 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one

The compound with the CAS number 1273666-60-6 and the product name 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of tetrahydronaphthalene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromo substituent at the 7-position and a methoxy group at the 6-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

Recent research in the field of organic synthesis has highlighted the importance of tetrahydronaphthalenone derivatives in the development of novel therapeutic agents. These compounds exhibit a range of pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The bromo and methoxy functional groups in 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one play a crucial role in modulating its biological activity by influencing its interactions with target enzymes and receptors. The bromo group, for instance, can serve as a handle for further chemical modifications through cross-coupling reactions, while the methoxy group can enhance lipophilicity and metabolic stability.

In the context of drug discovery, 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one has been explored as a key intermediate in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored pharmacological profiles. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development. The compound's ability to undergo selective functionalization makes it an attractive candidate for exploring new therapeutic avenues.

One of the most compelling aspects of 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one is its potential in oncology research. Studies have demonstrated that tetrahydronaphthalenone derivatives can interfere with critical signaling pathways involved in cancer cell proliferation and survival. The bromo and methoxy substituents may enhance binding affinity to specific targets by optimizing steric and electronic interactions. Preclinical studies have shown promising results in inhibiting kinases and other enzymes that are overexpressed in various cancer types. These findings underscore the compound's significance as a building block for developing next-generation anticancer agents.

The synthesis of 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and methoxy groups efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring a more sustainable approach to pharmaceutical synthesis. The compound's synthesis also exemplifies the growing trend toward green chemistry principles, where atom economy and minimal waste generation are prioritized.

In addition to its pharmaceutical applications, 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one has shown promise in materials science research. Its rigid aromatic core combined with flexible side chains makes it a candidate for developing organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as OLEDs (organic light-emitting diodes) and displays. The ability to tune electronic properties through functional group modifications opens up new possibilities for designing advanced materials with tailored characteristics.

The future prospects of 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one are vast and multifaceted. Ongoing research aims to explore its potential in treating neurological disorders by targeting receptors involved in neurotransmitter pathways. Furthermore，the compound's structural motifs may inspire new generations of antimicrobial agents capable of overcoming drug resistance mechanisms. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

As our understanding of molecular interactions continues to evolve，the significance of compounds like 7-Bromo-6-methoxy-1，2，3，4-tetrahydronaphthalen-l-one will only grow。 Their unique structural features offer unparalleled opportunities for innovation across multiple disciplines，from medicine to materials science。 By leveraging cutting-edge synthetic strategies and interdisciplinary collaboration，we can unlock new possibilities for addressing some of society's most pressing challenges.